3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine, also known as PMOXA, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. PMOXA belongs to the family of oxadiazole derivatives, which have been found to exhibit a broad spectrum of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. In
Scientific Research Applications
Synthesis and Anticancer Activity
3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine derivatives, such as 5-(pyridin-4-yl)-N-substituted-1,3,4-oxadiazol-2-amines, have been synthesized and evaluated for their anticancer activities. These compounds have shown significant cytotoxicity against various human cancer cell lines, including gastric cancer NUGC, with some derivatives exhibiting more potent activity than standard treatments. The structural confirmation of these compounds was achieved through spectral data and elemental analyses, indicating their potential as novel anticancer agents (Abdo & Kamel, 2015).
Antimicrobial Activities
Synthesized derivatives starting from isonicotinic acid hydrazide, including 5-pyridin-4-yl-1,3,4-oxadiazole-2-thiol, have been investigated for their antimicrobial activities. These compounds demonstrated good to moderate activity against various microbial strains, suggesting their potential as antimicrobial agents. The synthesis process and antimicrobial evaluation highlight the versatility of 3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine derivatives in developing new therapeutic agents (Bayrak et al., 2009).
Coordination Chemistry and Material Science
The compound has been utilized in the synthesis of novel imidazo[1,5-b]pyridazine-substituted (pyridyl-methyl)amines, which after deprotonation, serve as monoanionic amido-pincer ligands suitable for stabilizing mononuclear iridium complexes. This application demonstrates the compound's potential in coordination chemistry and material science, particularly in the formation of metal-organic frameworks and catalytic systems (Kutlescha et al., 2010).
Antiproliferative and Antimicrobial Activities
Oxadiazole analogues synthesized from 2-aminopyridine, including 3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine derivatives, have been characterized and evaluated for their antiproliferative and antimicrobial activities. Some compounds showed selective anticancer activity against specific human cell lines, while others demonstrated significant antibacterial and antifungal activities, underscoring their therapeutic potential (Ahsan & Shastri, 2015).
properties
IUPAC Name |
3-(pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4O/c9-8-11-7(12-13-8)5-6-1-3-10-4-2-6/h1-4H,5H2,(H2,9,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFGNOBBPCBLUFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CC2=NOC(=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.